Cas no 21132-81-0 (Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]-)
21132-81-0 structure
Product Name:Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]-
CAS No:21132-81-0
MF:C23H15N3O3
MW:381.383505105972
CID:259947
PubChem ID:88796
Update Time:2025-04-19
Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]-
- 2,6-Bis(o-isocyanatobenzyl)phenyl isocyanate
- 2-isocyanato-1,3-bis(2-isocyanatobenzyl)benzene
- SCHEMBL1396461
- DTXSID10943454
- 2,6-Bis-(o-isocyanatobenzyl)phenyl isocyanate
- NS00050973
- 21132-81-0
- 1,1'-[(2-Isocyanato-1,3-phenylene)bis(methylene)]bis(2-isocyanatobenzene)
- EINECS 244-233-8
-
- Inchi: 1S/C23H15N3O3/c27-14-24-21-10-3-1-6-17(21)12-19-8-5-9-20(23(19)26-16-29)13-18-7-2-4-11-22(18)25-15-28/h1-11H,12-13H2
- InChI Key: BNOSAGKHYAMZGF-UHFFFAOYSA-N
- SMILES: O=C=NC1C(=CC=CC=1CC1C=CC=CC=1N=C=O)CC1C=CC=CC=1N=C=O
Computed Properties
- Exact Mass: 381.11145
- Monoisotopic Mass: 381.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 541.4°C at 760 mmHg
- Flash Point: 221.1°C
- Refractive Index: 1.614
- PSA: 88.29
Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]- Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
21132-81-0 (Benzene,2-isocyanato-1,3-bis[(2-isocyanatophenyl)methyl]-) Related Products
- 28178-42-9(2,6-Diisopropylphenyl isocyanate)
- 56309-56-9(2-isopropylphenyl isocyanate)
- 146446-96-0(2-Benzylphenyl Isocyanate)
- 75746-71-3(2-Ethyl-6-methylphenyl isocyanate)
- 190774-57-3(2-propylphenyl isocyanate)
- 20458-99-5(1,3-diethyl-2-isocyanatobenzene)
- 40411-25-4(1-ethyl-2-isocyanatobenzene)
- 102561-43-3(2-isopropyl-6-methylphenyl isocyanate)
- 102561-41-1(Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk